Cas no 84484-93-5 ((N,N,3-tridemethyl) Sibutramine Hydrochloride)

• Product Name: (N,N,3-tridemethyl) Sibutramine Hydrochloride
• CAS No: 84484-93-5
• MF: C₁₄H₂₁Cl₂N
• MW: 274.229242086411
• CID: 2085759
• PubChem ID: 13083250
• Update Time: 2025-09-19

(N,N,3-tridemethyl) Sibutramine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (N,N,3-tridemethyl) Sibutramine Hydrocholride
• 1-[1-(4-chlorophenyl)cyclobutyl]butylamine hydrochloride
• 1-[1-(4-chlorophenyl)cyclobutyl]butan-1-amine;hydrochloride
• 84484-93-5
• 1-(1-(4-Chlorophenyl)cyclobutyl)butan-1-amine Hydrocholride; 1-?(4-?Chlorophenyl)?-??-?propylcyclobutanemethanami?ne Hydrocholride
• (N,N,3-tridemethyl) Sibutramine Hydrochloride
• 1-[1-(4-chlorophenyl)cyclobutyl]butyl-amine hydrochloride
• SCHEMBL2283

• Inchi： 1S/C14H20ClN.ClH/c1-2-4-13(16)14(9-3-10-14)11-5-7-12(15)8-6-11;/h5-8,13H,2-4,9-10,16H2,1H3;1H
• InChI Key： DCLYUKGOQRCANR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(CCC)N)CCC1.Cl

Computed Properties

• Exact Mass: 273.1051051Da
• Monoisotopic Mass: 273.1051051Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų